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Compound of Interest

Compound Name: GSK3326595

Cat. No.: B607829 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, operation, and disposal of GSK3326595, a potent protein arginine

methyltransferase 5 (PRMT5) inhibitor.

GSK3326595 is an orally available, selective small molecule inhibitor of PRMT5 with potential

antineoplastic activities.[1][2] As an investigational compound with high potency, stringent

adherence to safety protocols is imperative to minimize exposure risk to laboratory personnel.

[3][4] This guide provides essential, immediate safety and logistical information, including

operational and disposal plans, to ensure the safe and effective use of this compound in a

research setting.

Compound Characteristics
A summary of the key physical and chemical properties of GSK3326595 is provided below.
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Property Value Source

Chemical Name

6-[(1-acetyl-4-

piperidinyl)amino]-N-[(2S)-3-

(3,4-dihydro-2(1H)-

isoquinolinyl)-2-

hydroxypropyl]-4-

pyrimidinecarboxamide

[5][6]

Molecular Formula C₂₄H₃₂N₆O₃ [5][6]

Molecular Weight 452.6 g/mol [5][6]

Appearance Solid [6]

Purity ≥98% [6]

Solubility Soluble in DMSO [5][6]

Storage -20°C [6]

Stability ≥4 years at -20°C [6]

Hazard Identification and Risk Assessment
GSK3326595 should be treated as a hazardous substance.[6] Due to its potent biological

activity as a PRMT5 inhibitor, inhalation, ingestion, or skin/eye contact may cause adverse

health effects.[6] As with many investigational drugs, comprehensive toxicity data may be

limited, and the compound should be handled as if it were a potent toxin.[4]

A thorough risk assessment should be conducted prior to any handling activities. This

assessment should consider the quantity of the compound being used, the procedures being

performed, and the potential for aerosol generation.

Personal Protective Equipment (PPE) and
Engineering Controls
A multi-layered approach to protection, combining engineering controls and personal protective

equipment, is essential for minimizing exposure.
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For handling powdered GSK3326595, especially during weighing and initial solubilization, the

use of a containment system is strongly recommended.

Control Level Description

Primary Containment

A certified chemical fume hood is the minimum

requirement. For highly potent compounds like

GSK3326595, a containment ventilated

enclosure (CVE), also known as a powder

containment hood or balance enclosure, is

highly recommended to minimize the risk of

inhaling airborne particles. For larger quantities

or frequent handling, a glovebox or flexible

isolator provides the highest level of protection.

[3][7]

Secondary Containment

Work should be conducted in a designated area

within the laboratory, with restricted access. The

work surface should be covered with absorbent,

disposable bench paper.

The following PPE is mandatory when handling GSK3326595 in solid or solution form.
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PPE Item Specifications Rationale

Gloves

Double-gloving with nitrile

gloves is required. The outer

gloves should be changed

immediately upon

contamination.

Provides a barrier against skin

contact. Double-gloving offers

additional protection in case of

a tear or puncture in the outer

glove.

Eye Protection

Chemical safety goggles or a

face shield worn over safety

glasses.

Protects eyes from splashes

and airborne particles.[8]

Lab Coat

A disposable, back-closing

gown made of a low-linting

material.[8]

Protects personal clothing and

skin from contamination.

Respiratory Protection

For weighing and handling the

solid compound outside of a

containment system, a NIOSH-

approved respirator (e.g., N95

or higher) is required.[8] For

higher-risk procedures, a

powered air-purifying respirator

(PAPR) may be necessary.[3]

[9]

Prevents inhalation of airborne

particles.

Operational Plan: Step-by-Step Handling
Procedures
The following workflow outlines the key steps for the safe handling of GSK3326595.
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Preparation

Compound Handling

Cleanup and Disposal

Don PPE

Prepare Work Area

Ensure full protection

Weigh Solid

Move to containment

Prepare Stock Solution

Transfer weighed compound

Aliquot and Store

Create usable portions

Decontaminate Work Area

After handling is complete

Dispose of Waste

Segregate waste streams

Doff PPE

Final step

Click to download full resolution via product page

Caption: Workflow for the safe handling of GSK3326595.
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This protocol provides a step-by-step guide for the preparation of a stock solution of

GSK3326595.

Preparation:

Don all required PPE as specified in the table above.

Prepare the work area within a certified chemical fume hood or other containment device

by covering the surface with disposable bench paper.

Assemble all necessary equipment: analytical balance, weigh paper, spatula, vortex mixer,

and appropriate vials for the stock solution and aliquots.

Weighing the Compound:

Tare the analytical balance with a piece of weigh paper inside.

Carefully weigh the desired amount of GSK3326595 solid onto the weigh paper. For a 1

ml 10 mM stock solution, 4.526 mg is required.

Record the exact weight.

Solubilization:

Carefully transfer the weighed GSK3326595 powder into an appropriate vial.

Add the calculated volume of DMSO to the vial. For a 10 mM solution with 4.526 mg of

compound, add 1 ml of DMSO.

Cap the vial securely and vortex until the solid is completely dissolved. Gentle warming

may be applied if necessary.

Aliquoting and Storage:

Once the stock solution is fully dissolved, aliquot it into smaller, single-use volumes to

avoid repeated freeze-thaw cycles.
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Clearly label all aliquot vials with the compound name, concentration, solvent, and date of

preparation.

Store the stock solution and aliquots at -20°C, protected from light.

Disposal Plan
All waste generated during the handling of GSK3326595 must be considered hazardous.

Waste Stream Disposal Procedure

Solid Waste

All contaminated solid waste, including gloves,

gowns, weigh paper, and bench paper, should

be collected in a dedicated, clearly labeled

hazardous waste container.

Liquid Waste

Unused solutions of GSK3326595 and

contaminated solvents should be collected in a

designated, sealed, and clearly labeled

hazardous liquid waste container. Do not mix

with other waste streams unless compatibility

has been confirmed.

Sharps

Contaminated needles, syringes, and other

sharps must be disposed of in a designated

sharps container for hazardous chemical waste.

All waste must be disposed of in accordance with institutional, local, and national regulations

for hazardous chemical waste. Consult your institution's Environmental Health and Safety

(EHS) department for specific guidance.

By adhering to these guidelines, researchers can safely handle GSK3326595 while minimizing

the risk of exposure and ensuring the integrity of their experiments. Building a strong

foundation of safety and trust is paramount when working with potent investigational

compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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